Cas no 496807-37-5 (2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole)

• Product Name: 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole
• CAS No: 496807-37-5
• MF: C₁₄H₁₁BrN₂
• MW: 287.154542207718
• CID: 5983936
• PubChem ID: 924735
• Update Time: 2025-06-07

2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole
• 2-(4-BROMOPHENYL)-6-METHYL-1H-BENZIMIDAZOLE
• 2-(4-Bromophenyl)-5-methyl-1H-benzimidazole
• AKOS002793147
• AKOS002999272
• SCHEMBL22244598
• 2-(4-Bromophenyl)-5-methylbenzimidazole
• 2-(4-bromophenyl)-6-methyl-1H-benzo[d]imidazole
• 496807-37-5
• F1667-0013

• Inchi： 1S/C14H11BrN2/c1-9-2-7-12-13(8-9)17-14(16-12)10-3-5-11(15)6-4-10/h2-8H,1H3,(H,16,17)
• InChI Key： LWVJBMHQRDXWGN-UHFFFAOYSA-N
• SMILES： C1(NC2C=C(C)C=CC=2N=1)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 286.01056g/mol
• Monoisotopic Mass: 286.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole

Introduction to 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole (CAS No. 496807-37-5)

2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole, with the CAS number 496807-37-5, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole make it a promising candidate for various drug discovery and development efforts.

The chemical structure of 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole consists of a benzodiazole core with a 4-bromophenyl substituent at the 2-position and a methyl group at the 6-position. The bromine atom in the phenyl ring and the methyl group on the benzodiazole ring contribute to its distinct chemical properties and biological activity. These structural elements play a crucial role in determining the compound's interactions with biological targets and its potential therapeutic effects.

Recent studies have explored the pharmacological properties of 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole has also shown promise in other therapeutic areas. Research conducted by a team at the University of California demonstrated that this compound possesses anti-inflammatory effects, making it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to modulate the expression of pro-inflammatory cytokines and other mediators involved in the inflammatory response.

The pharmacokinetic profile of 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole has been another focus of recent investigations. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as an oral or injectable drug. Its high bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical studies.

To further understand the mechanisms underlying the biological activities of 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole, researchers have employed various techniques such as molecular docking studies and in vitro assays. These studies have provided insights into the specific interactions between the compound and its target proteins, helping to elucidate its mode of action. For example, molecular docking simulations have revealed that the bromine atom in the phenyl ring plays a critical role in forming hydrogen bonds with key residues in the active site of the target enzyme.

The potential applications of 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole extend beyond its direct therapeutic effects. It has also been used as a lead compound for structure-based drug design (SBDD) efforts. By modifying its structure through chemical synthesis, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. This approach has led to the discovery of several analogs with improved biological activities and reduced side effects.

In conclusion, 2-(4-bromophenyl)-6-methyl-1H-1,3-benzodiazole (CAS No. 496807-37-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and healthcare.